Cas no 688355-42-2 (ethyl 2-(4-{(4-methoxyphenyl)methylamino}quinazolin-2-yl)sulfanylacetate)

• Product Name: ethyl 2-(4-{(4-methoxyphenyl)methylamino}quinazolin-2-yl)sulfanylacetate
• CAS No: 688355-42-2
• MF: C₂₀H₂₁N₃O₃S
• MW: 383.46404337883
• CID: 6173568
• PubChem ID: 4548363
• Update Time: 2025-05-21

ethyl 2-(4-{(4-methoxyphenyl)methylamino}quinazolin-2-yl)sulfanylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-{(4-methoxyphenyl)methylamino}quinazolin-2-yl)sulfanylacetate
• F6548-4587
• ethyl ({4-[(4-methoxybenzyl)amino]quinazolin-2-yl}thio)acetate
• SR-01000565616
• SR-01000565616-1
• HMS627I11
• 688355-42-2
• ChemDiv1_014267
• BRD-K50940748-001-01-6
• ethyl 2-((4-((4-methoxybenzyl)amino)quinazolin-2-yl)thio)acetate
• AKOS002085322
• ethyl 2-[4-[(4-methoxyphenyl)methylamino]quinazolin-2-yl]sulfanylacetate
• ethyl 2-[(4-{[(4-methoxyphenyl)methyl]amino}quinazolin-2-yl)sulfanyl]acetate

• Inchi： 1S/C20H21N3O3S/c1-3-26-18(24)13-27-20-22-17-7-5-4-6-16(17)19(23-20)21-12-14-8-10-15(25-2)11-9-14/h4-11H,3,12-13H2,1-2H3,(H,21,22,23)
• InChI Key： YRGSZPBWWSYVCP-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C1=NC2C=CC=CC=2C(=N1)NCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 383.13036271g/mol
• Monoisotopic Mass: 383.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 98.6Ų

Additional information on ethyl 2-(4-{(4-methoxyphenyl)methylamino}quinazolin-2-yl)sulfanylacetate

Comprehensive Analysis of Ethyl 2-(4-{(4-Methoxyphenyl)methylamino}quinazolin-2-yl)sulfanylacetate (CAS No. 688355-42-2)

In the realm of organic chemistry and pharmaceutical research, ethyl 2-(4-{(4-methoxyphenyl)methylamino}quinazolin-2-yl)sulfanylacetate (CAS No. 688355-42-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its quinazoline core and sulfanylacetate moiety, is a subject of interest for researchers exploring novel bioactive molecules. Its CAS number 688355-42-2 serves as a critical identifier in chemical databases, ensuring precise referencing in academic and industrial studies.

The molecular structure of ethyl 2-(4-{(4-methoxyphenyl)methylamino}quinazolin-2-yl)sulfanylacetate combines a quinazoline scaffold with a 4-methoxyphenyl group, which is often associated with enhanced bioavailability and metabolic stability. This makes it a promising candidate for drug discovery, particularly in targeting enzymes or receptors where quinazoline derivatives have shown efficacy. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such compounds, as they can be optimized for specific therapeutic targets using machine learning algorithms.

One of the most frequently searched questions related to this compound is: "What are the applications of ethyl 2-(4-{(4-methoxyphenyl)methylamino}quinazolin-2-yl)sulfanylacetate in medicinal chemistry?" Studies suggest that its sulfanylacetate functional group may contribute to interactions with biological thiols, such as glutathione, making it relevant for antioxidant or enzyme inhibition research. Additionally, the 4-methoxyphenyl moiety is often explored for its potential role in central nervous system (CNS) drug development, a hot topic in contemporary pharmacology.

From a synthetic perspective, the preparation of CAS No. 688355-42-2 involves multi-step organic reactions, including amination and esterification processes. Researchers are increasingly interested in green chemistry approaches to synthesize such compounds, aligning with global sustainability goals. Searches for "eco-friendly synthesis of quinazoline derivatives" have surged, reflecting the demand for environmentally benign methodologies in chemical manufacturing.

Another trending topic tied to this compound is its potential role in cancer research. Quinazoline-based molecules are known for their tyrosine kinase inhibition properties, and derivatives like ethyl 2-(4-{(4-methoxyphenyl)methylamino}quinazolin-2-yl)sulfanylacetate are being investigated for their antiproliferative effects. This aligns with the growing public interest in "next-generation cancer therapeutics" and "targeted drug delivery systems."

In summary, ethyl 2-(4-{(4-methoxyphenyl)methylamino}quinazolin-2-yl)sulfanylacetate (CAS No. 688355-42-2) represents a versatile compound with broad implications in medicinal chemistry, drug discovery, and material science. Its structural features, combined with emerging AI-powered research tools, position it as a valuable subject for future scientific exploration. As the demand for personalized medicine and sustainable chemistry grows, this compound is likely to remain a focal point in innovative research endeavors.